Cas no 1033201-68-1 (t-Butyl 3-Bromo-4-fluorobenzamide)

• Product Name: t-Butyl 3-Bromo-4-fluorobenzamide
• CAS No: 1033201-68-1
• MF: C₁₁H₁₃BrFNO
• MW: 274.129425764084
• MDL: MFCD10699644
• CID: 856943
• PubChem ID: 46738861
• Update Time: 2025-10-31

t-Butyl 3-Bromo-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-(tert-butyl)-4-fluorobenzamide
• t-Butyl 3-Bromo-4-fluorobenzamide
• 3-Bromo-N-tert-butyl-4-fluorobenzamide
• 3-Bromo-N-(1,1-dimethylethyl)-4-fluorobenzamide
• TERT-BUTYL 3-BROMO-4-FLUOROBENZAMIDE
• SCHEMBL13701800
• AKOS015834313
• BS-23844
• DB-371727
• MFCD10699644
• DTXSID90674512
• CS-0211130
• 1033201-68-1

• MDL： MFCD10699644
• Inchi： 1S/C11H13BrFNO/c1-11(2,3)14-10(15)7-4-5-9(13)8(12)6-7/h4-6H,1-3H3,(H,14,15)
• InChI Key： DCQTUUIYIQBVMU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(NC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 273.01645g/mol
• Monoisotopic Mass: 273.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on t-Butyl 3-Bromo-4-fluorobenzamide

t-Butyl 3-Bromo-4-fluorobenzamide (CAS No. 1033201-68-1): A Comprehensive Overview in Modern Chemical Biology

t-Butyl 3-Bromo-4-fluorobenzamide, identified by the CAS number 1033201-68-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the benzamide class, characterized by a benzene ring substituted with a bromine atom at the 3-position and a fluorine atom at the 4-position, further modified by a tert-butyl group attached to the amide nitrogen. Such structural features make it a versatile intermediate in pharmaceutical synthesis and a potential candidate for various biological applications.

The significance of t-Butyl 3-Bromo-4-fluorobenzamide lies in its potential as a building block for more complex molecules. The presence of both bromine and fluorine substituents enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties are particularly valuable in drug discovery, where the ability to modify molecular structures is crucial for optimizing bioactivity and pharmacokinetic profiles.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties compared to their non-fluorinated counterparts. The incorporation of fluorine into pharmaceuticals has been shown to increase their bioavailability and resistance to enzymatic degradation. For instance, fluoroaromatics are commonly found in antiviral, anticancer, and anti-inflammatory drugs. The t-Butyl 3-Bromo-4-fluorobenzamide structure exemplifies this trend, offering a scaffold that can be readily modified to explore new therapeutic avenues.

The bromine substituent in t-Butyl 3-Bromo-4-fluorobenzamide also plays a critical role in its utility as a synthetic intermediate. Brominated aromatic compounds are widely used in medicinal chemistry due to their ease of manipulation via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the creation of structurally diverse libraries of compounds for high-throughput screening.

Recent advancements in synthetic methodologies have further highlighted the importance of t-Butyl 3-Bromo-4-fluorobenzamide. For example, transition-metal-catalyzed reactions have been optimized to achieve higher yields and selectivity in the functionalization of bromoaryl compounds. This has led to more efficient routes for producing complex drug candidates, reducing both time and cost associated with synthetic processes. Moreover, green chemistry principles have been increasingly integrated into these synthetic strategies, emphasizing sustainability and reducing hazardous waste generation.

Beyond its role as a synthetic intermediate, t-Butyl 3-Bromo-4-fluorobenzamide has shown promise in various biological applications. The combination of fluorine and bromine substituents can influence electronic properties and hydrophobicity, which are critical factors in determining molecular interactions with biological targets. Studies have demonstrated that such modifications can enhance binding affinity to enzymes and receptors, leading to improved therapeutic efficacy. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes involved in cancer progression.

The amide functionality in t-Butyl 3-Bromo-4-fluorobenzamide provides another layer of versatility, allowing for further derivatization into amides, esters, or other nitrogen-containing heterocycles. These modifications can alter physicochemical properties such as solubility and lipophilicity, which are essential for drug formulation and delivery. Additionally, amides are known to exhibit good metabolic stability, making them favorable candidates for oral administration.

In conclusion, t-Butyl 3-Bromo-4-fluorobenzamide (CAS No. 1033201-68-1) represents a valuable asset in modern chemical biology and pharmaceutical research. Its unique structural features—combining bromine and fluorine substituents with an amide group—make it a powerful tool for synthetic chemistry and drug development. As research continues to uncover new applications for fluorinated aromatic compounds, the utility of this compound is expected to expand further, contributing to advancements in therapeutic innovation.